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Compound of Interest

Compound Name: 4-(Trifluoromethylthio)aniline

Cat. No.: B1345599

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for 4-(Trifluoromethylthio)aniline, a key intermediate in

various manufacturing processes.

Chemical Identity and Hazards

Property Value Reference
Molecular Formula C7H6F3NS [11[2]
Molecular Weight 193.19 g/mol [1112]
Appearance Clear colorless to yellow liquid [3]

Boiling Point 103 °C/217.4 °F [2]

Flash Point 107 °C/224.6 °F [2]

Signal Word Warning [1]

Harmful if swallowed, in
Hazard Statements ] ] o
contact with skin, or if inhaled.

[1]

Operational Plan: Personal Protective Equipment (PPE)
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A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 4-(Trifluoromethylthio)aniline. The following table outlines the

recommended PPE based on established safety protocols.

Body Part

Personal Protective
Equipment

Standard

Eyes/Face

Goggles or Safety Glasses
with side shields. A face shield
is recommended where

splashing is a potential.

EN 166 or 29 CFR 1910.133

Hands

Protective gloves (Nitrile

rubber is a suitable option).

EU standard EN 374

Skin/Body

Appropriate protective clothing
to prevent skin exposure, such

as a lab coat or coveralls.

[1]

Respiratory

For small-scale laboratory use,
a half mask with an organic
vapor filter (Type A Brown) is
recommended. In case of
inadequate ventilation or for
larger quantities, a self-
contained breathing apparatus
(SCBA) should be used.

EN405, EN140, EN14387

Experimental Protocol: Safe Handling and Storage

Adherence to strict handling and storage procedures is essential to maintain a safe laboratory

environment.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

e Avoid contact with skin and eyes.[4]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1345599?utm_src=pdf-body
https://www.fishersci.ie/store/msds?partNumber=11352877&countryCode=IE&language=en
https://www.echemi.com/sds/4-aminobenzotrifluoride-pid_Seven32225.html
https://www.fishersci.com/store/msds?partNumber=AC297640250&countryCode=US&language=en
https://www.echemi.com/sds/4-aminobenzotrifluoride-pid_Seven32225.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Do not breathe vapors or mist.[5]

e Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke in the handling area.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[5]
o Keep in a dark place, under an inert atmosphere, at room temperature.[3]
Disposal Plan

Proper disposal of 4-(Trifluoromethylthio)aniline and its containers is crucial to prevent
environmental contamination and comply with regulations.

Waste Stream Disposal Method

Dispose of as hazardous waste through a

licensed waste disposal company. The
Unused Product recommended method is incineration in a

chemical incinerator equipped with an

afterburner and scrubber.[6][7]

Handle uncleaned containers as you would the
Empty Containers product itself. Do not reuse empty containers.
Dispose of them as hazardous waste.[6]

Any materials contaminated with 4-
_ _ (Trifluoromethylthio)aniline, such as absorbent
Contaminated Materials
pads or used PPE, should be collected and

disposed of as hazardous waste.[6]

Emergency Procedures
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In the event of an exposure or spill, immediate action is required.

Exposure Route

First Aid Measures

Reference

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[1]

Skin Contact

Wash off immediately with
plenty of soap and water while
removing all contaminated
clothing and shoes. Seek

medical attention.

[1]

Eye Contact

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Seek immediate medical

attention.

[1]

Ingestion

Clean mouth with water. Call a
POISON CENTER or
doctor/physician if you feel

unwell.

[1]

Spill

Absorb the spill with an inert
substance (e.g., sand, silica
gel). Collect the absorbed
material into a suitable, closed
container for disposal. Ensure
adequate ventilation and wear

appropriate PPE.

[2][6]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of 4-

(Trifluoromethylthio)aniline.
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Start: Receive Chemical

Assess Hazards
(Review SDS)

Don Appropriate PPE

Prepare Work Area
(Fume Hood, Spill Kit)

Handle Chemical
(Weighing, Reaction)

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Segregate Waste
(Chemical, Contaminated PPE)

Store Waste Securely

Arrange for Professional

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling and disposing of 4-(Trifluoromethylthio)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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